Cas no 1805188-94-6 (3-Bromo-4-cyano-5-methylbenzoic acid)

• Product Name: 3-Bromo-4-cyano-5-methylbenzoic acid
• CAS No: 1805188-94-6
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD28736536
• CID: 4785833
• Update Time: 2025-07-01

3-Bromo-4-cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-methylbenzoic acid

• MDL： MFCD28736536
• Inchi： 1S/C9H6BrNO2/c1-5-2-6(9(12)13)3-8(10)7(5)4-11/h2-3H,1H3,(H,12,13)
• InChI Key： BDZLHSNIFUAKGY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Bromo-4-cyano-5-methylbenzoic acid

3-Bromo-4-cyano-5-methylbenzoic Acid: A Comprehensive Overview

3-Bromo-4-cyano-5-methylbenzoic acid, also known by its CAS number 1805188-94-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure and functional groups, has garnered attention in recent years due to its potential in drug discovery, material science, and synthetic chemistry. In this article, we will delve into the properties, synthesis, applications, and the latest research findings related to 3-bromo-4-cyano-5-methylbenzoic acid.

The molecular structure of 3-bromo-4-cyano-5-methylbenzoic acid consists of a benzoic acid backbone with substituents at positions 3, 4, and 5. The bromine atom at position 3, the cyano group at position 4, and the methyl group at position 5 create a highly functionalized aromatic system. This arrangement not only imparts unique electronic properties but also facilitates various chemical transformations. The presence of multiple functional groups makes this compound a valuable building block in organic synthesis.

Recent studies have highlighted the role of 3-bromo-4-cyano-5-methylbenzoic acid in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting various diseases. For instance, the compound's ability to modulate specific protein interactions has been investigated in the context of cancer therapy. Its bromine substituent is particularly useful in Suzuki coupling reactions, enabling the construction of biaryl structures that are crucial in drug design.

In addition to its medicinal applications, 3-bromo-4-cyano-5-methylbenzoic acid has found utility in material science. The compound's cyano group contributes to its high thermal stability and mechanical strength, making it a candidate for advanced materials such as polymers and composites. Recent advancements in polymer synthesis have demonstrated how this compound can be incorporated into polymeric matrices to enhance their performance under harsh conditions.

The synthesis of 3-bromo-4-cyano-5-methylbenzoic acid involves a series of well-established organic reactions. Starting from benzoic acid derivatives, the introduction of bromine and cyano groups is typically achieved through electrophilic substitution or nucleophilic aromatic substitution methods. The methyl group is introduced via alkylation or acylation followed by reduction. Optimization of these steps has led to improved yields and purities, making the compound more accessible for large-scale applications.

From an environmental standpoint, researchers have also examined the biodegradation and toxicity profiles of 3-bromo-4-cyano-5-methylbenzoic acid. Studies indicate that under specific microbial conditions, the compound can undergo biodegradation, reducing its environmental footprint. However, further research is needed to fully understand its ecological impact and develop sustainable production methods.

In conclusion, 3-bromo-4-cyano-5-methylbenzoic acid, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. Its role in drug discovery, material science, and organic synthesis underscores its importance as a multifunctional building block. As new studies emerge, we can expect even more innovative uses for this remarkable compound.